N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2-phenoxyacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2-phenoxyacetamide, also known as DTT-001, is a novel small molecule compound that has gained significant attention in the field of scientific research. It has been found to have diverse biological activities, including anti-inflammatory, anti-cancer, and anti-fibrotic properties.
Scientific Research Applications
Antioxidant Activity
The compound N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2-phenoxyacetamide has been a subject of interest in scientific research due to its potential antioxidant properties. Studies have shown that certain coumarin derivatives, which may include similar structural characteristics to this compound, exhibit significant antioxidant activities. These activities were tested using various methods like DPPH, hydrogen peroxide, and nitric oxide radical methods, and compared with known antioxidants like ascorbic acid. The synthesis of these compounds often involves multi-step reactions with specific reagents, showcasing the complexity and the targeted approach in designing molecules with desired biological activities (Kadhum, 2011).
Therapeutic Potential in Obesity and Diabetes
Research has also focused on the therapeutic applications of similar compounds, particularly in addressing obesity and type 2 diabetes. N-phenyl-(2-aminothiazol-4-yl)acetamides, structurally related to N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2-phenoxyacetamide, have shown promising results as selective β3-adrenergic receptor agonists. These compounds displayed significant hypoglycemic activity in rodent models of diabetes, highlighting their potential in therapeutic interventions for metabolic disorders (Maruyama, 2012).
Anti-inflammatory Properties
Furthermore, studies on 1,2-isothiazolidine-1,1-dioxide derivatives have revealed notable anti-inflammatory properties. These compounds, which contain structural elements similar to N-(3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2-phenoxyacetamide, demonstrated potent inhibitory effects on cyclooxygenase-2 and 5-lipoxygenase, crucial enzymes involved in the inflammation process. Their efficacy in various animal arthritic models, coupled with the absence of ulcerogenic activities, positions them as potential candidates for antiarthritic drug development (Inagaki, 2000).
properties
IUPAC Name |
N-[3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-2-phenoxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O4S/c20-17(13-23-16-8-2-1-3-9-16)18-14-6-4-7-15(12-14)19-10-5-11-24(19,21)22/h1-4,6-9,12H,5,10-11,13H2,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWXREJROLLUPKO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(S(=O)(=O)C1)C2=CC=CC(=C2)NC(=O)COC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.